3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ol

• IUPAC Name: 3-(3-chlorophenyl)-4H-1,2,4-oxadiazol-5-one
• InChI: InChI=1S/C8H5ClN2O2/c9-6-3-1-2-5(4-6)7-10-8(12)13-11-7/h1-4H,(H,10,11,12)
• InChI Key: ZRJKJKFPTCDTBU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C2=NOC(=O)N2
• Molecular Formula: C8H5ClN2O2
• Molecular Weight: 196.59 g/mol

Description

The compound “3-(3-Chlorophenyl)-1,2,4-oxadiazol-5-ol” belongs to the class of oxadiazoles, which are heterocyclic compounds containing an oxadiazole ring. This ring is a five-membered aromatic ring with two carbon atoms, two nitrogen atoms, and one oxygen atom. The compound also contains a chlorophenyl group, which is a phenyl ring substituted with a chlorine atom.

Synthesis Analysis

While specific synthesis methods for this compound are not available, oxadiazoles are typically synthesized through cyclization of 1,2-diamine derivatives with sulfonium salts.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and substituents. Oxadiazoles are generally stable compounds and can exhibit fluorescence.

Scientific Research Applications

Oxidative Phosphorylation Uncoupler

. It disrupts the proton gradient across the mitochondrial membrane, which is essential for ATP synthesis. This action can be utilized in research to study the mechanisms of cellular energy production and the role of mitochondria in various diseases.

Anticonvulsant Research

. These studies are crucial for the development of new therapeutic agents for the treatment of epilepsy and other seizure disorders.

Antinociceptive Activity

. This application is significant for pain management research, particularly in understanding pain pathways and developing non-opioid analgesics.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, some oxadiazoles have been studied for their biological activity, but without specific studies on this compound, it’s difficult to predict its mechanism of action.

Future Directions

The future directions for research on this compound would depend on its specific properties and potential applications. Oxadiazoles are a class of compounds with diverse applications, including in the development of pharmaceuticals and materials science.